![molecular formula C7H16N2O B8504249 2-[(3-Pyrrolidinylmethyl)amino]ethanol](/img/structure/B8504249.png)
2-[(3-Pyrrolidinylmethyl)amino]ethanol
Cat. No. B8504249
M. Wt: 144.21 g/mol
InChI Key: NSCCOUBDHCHVHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04604401
Procedure details
A mixture of 32.32 g of 2-[[[1-(phenylmethyl)3-pyrrolidinyl]methyl]amino]ethanol, 330 ml of methanol and 3 g of 20% palladium on charcoal was shaken in an atmosphere of hydrogen at about 50 psi and at room temperature for 18 hours. The solvents were then removed at reduced pressure. The residue was distilled under vacuum (bp 129°-131° C. 1.5 mm Hg) to give 11.43 g of 2-[(3-pyrrolidinyl methyl)amino] ethanol.
Quantity
32.32 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C1(C[N:8]2[CH2:12][CH2:11][CH:10]([CH2:13][NH:14][CH2:15][CH2:16][OH:17])[CH2:9]2)C=CC=CC=1.[H][H]>[Pd].CO>[NH:8]1[CH2:12][CH2:11][CH:10]([CH2:13][NH:14][CH2:15][CH2:16][OH:17])[CH2:9]1
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Inputs
Step One
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Name
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Quantity
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32.32 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)CN1CC(CC1)CNCCO
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Name
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Quantity
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3 g
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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330 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvents were then removed at reduced pressure
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DISTILLATION
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Type
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DISTILLATION
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Details
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The residue was distilled under vacuum (bp 129°-131° C. 1.5 mm Hg)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N1CC(CC1)CNCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.43 g | |
| YIELD: CALCULATEDPERCENTYIELD | 57.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
